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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159 Get Quote

Certificate of Analysis: Pinaverium Bromide-d4
Standard
For Research, Scientific, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and key

characteristics of the Pinaverium bromide-d4 standard. The data presented herein is

compiled from established analytical methodologies and serves as a detailed reference for

researchers and scientists.

Physicochemical Properties
Pinaverium bromide-d4 is the deuterated analogue of Pinaverium bromide, an antispasmodic

agent. The incorporation of deuterium atoms provides a stable isotope-labeled internal

standard essential for pharmacokinetic and metabolic studies, enabling precise quantification in

complex biological matrices.
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Property Value

Chemical Name

4-[(2-Bromo-4,5-dimethoxyphenyl)methyl]-4-[2-

[2-(6,6-dimethyl-4-bicyclo[3.1.1]heptanyl)ethoxy-

d4]ethyl]morpholin-4-ium bromide

Molecular Formula C₂₆H₃₇D₄Br₂NO₄

Molecular Weight 595.44 g/mol [1][2]

Appearance White to off-white solid

Solubility Soluble in methanol and water

Analytical Method for Purity and Assay
The purity and assay of Pinaverium bromide-d4 are typically determined using a validated

stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC)

method. The following protocol is a representative example of such a method.

Experimental Protocol: RP-HPLC
A selective RP-HPLC method has been developed for the estimation of Pinaverium bromide.[3]

[4]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Phenomenex C18 (250 x 4.6 mm i.d., 5 µm particle size).[4]

Mobile Phase: A mixture of ammonium acetate buffer (pH 3.0) and acetonitrile in a 20:80

ratio.[4]

Flow Rate: 1.0 mL/min.[4]

Detection Wavelength: 214 nm.[3]

Injection Volume: 20 µL.

Column Temperature: Ambient.
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Method Validation Summary
The analytical method is validated according to ICH guidelines to ensure its suitability for the

intended purpose.

Validation Parameter Typical Results

Linearity (Concentration Range) 12.5 - 75.0 µg/mL (r² > 0.999)[4]

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%[4]

Limit of Detection (LOD) Typically in the low ng/mL range

Limit of Quantification (LOQ) Typically in the mid-to-high ng/mL range

Purity Profile
The purity of the Pinaverium bromide-d4 standard is critical for its use as an internal

standard. The primary impurity is the non-deuterated Pinaverium bromide. Other potential

process-related impurities and degradation products are monitored and controlled to be within

acceptable limits.

Analyte Specification

Purity (by HPLC) ≥ 98.0%

Isotopic Purity (d4) ≥ 99.0%

Non-deuterated Pinaverium bromide ≤ 1.0%

Total Other Impurities ≤ 1.0%

Mechanism of Action: Signaling Pathway
Pinaverium bromide is a gastrointestinal-selective calcium channel blocker.[5][6][7] Its primary

mechanism of action involves the inhibition of L-type voltage-gated calcium channels in the

smooth muscle cells of the colon.[6] This blockage prevents the influx of extracellular calcium,

which is a critical step in the initiation of smooth muscle contraction. By reducing calcium entry,
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Pinaverium bromide leads to the relaxation of the intestinal smooth muscle, thereby alleviating

spasms and associated symptoms of irritable bowel syndrome (IBS).[6][8]
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Caption: Mechanism of action of Pinaverium bromide.

Experimental Workflow for Quantification
The use of Pinaverium bromide-d4 as an internal standard is fundamental for the accurate

quantification of Pinaverium bromide in biological samples by techniques such as LC-MS/MS. A

typical workflow is outlined below.
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Caption: Workflow for bioanalytical quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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